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Compound of Interest

Compound Name: Disperse Red 74

Cat. No.: B3029303

Synthesis of Disperse Red 74: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide details the synthesis of the monoazo dye, Disperse Red 74,
through the diazotization of 4-nitrobenzenamine and subsequent coupling with a synthesized
aromatic amine. This document provides detailed experimental protocols, data summaries, and
visual representations of the chemical pathways and workflows.

Overview of Disperse Red 74

Disperse Red 74 is a brilliant yellow-red disperse dye belonging to the single azo class of
compounds. It is primarily used for dyeing and printing on polyester and its blended fabrics.
Understanding its synthesis is crucial for researchers involved in dye chemistry, materials
science, and potentially for the development of related chromophoric structures in other fields.

Chemical Properties

A summary of the key chemical properties of the starting material and the final product is
presented in Table 1.
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Property 4-Nitrobenzenamine Disperse Red 74
Molecular Formula CeHeN202[1][2][3][4] C22H25Ns07[5][6]
Molecular Weight 138.12 g/mol [1] 471.46 g/mol [5][6]
CAS Number 100-01-6[1] 61703-11-5[5][6]

Dark reddish-brown to purple
Appearance Yellow or brown powder[1]

powder[5][6]

B Soluble in ethanol; slightly Soluble in ethanol and
Solubility )
soluble in water. acetone.[5][6]

Melting Point 146-149 °C[1][3] Not readily available
Boiling Point 332 °CJ[1] Not readily available
UV-Vis (Amax) Not applicable 496 nm[6]

Synthesis Pathway

The synthesis of Disperse Red 74 is a two-step process. The first step is the diazotization of 4-
nitrobenzenamine to form a diazonium salt. The second step is the azo coupling of this
diazonium salt with 3-Acetamido-N,N-bis(2-acetoxyethyl)benzeneamine.
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Step 1: Diazotization

NaNOz, HCI ) ) )
0-5°C | 4-Nitrobenzenediazonium
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Step 2: Azo Coupling

\/

3-Acetamido-N,N-bis =20 ° Disperse Red 74
(2-acetoxyethyl)benzeneamine
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Prepare Reagent Solutions
(4-Nitrobenzenamine, NaNOz, Coupling Component)
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Synthesis of "Disperse Red 74" from 4-
Nitrobenzenamine diazo]. BenchChem, [2025]. [Online PDF]. Available at:
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nitrobenzenamine-diazo]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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